Cas no 5862-39-5 (1-Propanol,2,3-bis(methylthio)-, 1-acetate)

• Product Name: 1-Propanol,2,3-bis(methylthio)-, 1-acetate
• CAS No: 5862-39-5
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 386481
• PubChem ID: 876494
• Update Time: 2025-04-19

1-Propanol,2,3-bis(methylthio)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,3-bis(methylthio)-, 1-acetate
• 5862-39-5
• DTXSID20919807
• BB 0249420
• AB00099613-01
• AS-44266
• Z281777088
• BIM-0035466.P001
• CBMicro_035222
• EU-0007961
• FT-0642198
• SCHEMBL725147
• 1-[(4-bromophenyl)methyl]piperazine
• EN300-110900
• 1-(4-bromo-benzyl)-piperazine
• Cambridge id 5862395
• AKOS000161547
• Oprea1_363412
• CCG-18344
• MFCD02177416
• 1-(4-Bromobenzyl)piperazine, 97%
• 1-Naphthylditelluride
• 1-(4-Bromobenzyl)piperazine
• MAHWBNAOEVAPJF-UHFFFAOYSA-N
• 91345-62-9

• Inchi： 1S/C11H15BrN2/c12-11-3-1-10(2-4-11)9-14-7-5-13-6-8-14/h1-4,13H,5-9H2
• InChI Key： MAHWBNAOEVAPJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCNCC1

Computed Properties

• Exact Mass: 254.041861
• Monoisotopic Mass: 254.041861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.356
• Boiling Point: 329.4°Cat760mmHg
• Flash Point: 153°C